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Compound of Interest

Compound Name:
2,5-Dimethoxy-1,3-

dimethylbenzene

CAS No.: 14538-50-2

Cat. No.: B169466

Get Quote

CAS: 21390-25-0 | Formula: C₁₀H₁₄O₂ | MW: 166.22 g/mol

Executive Summary
1,3-Dimethoxy-2,5-dimethylbenzene (also known as 2,5-dimethylresorcinol dimethyl ether) is

an electron-rich aromatic scaffold used primarily as a regioselective building block in organic

synthesis.[1] Unlike its isomer 1,4-dimethoxy-2,5-dimethylbenzene (a common redox shuttle),

this compound features a meta-dimethoxy substitution pattern derived from a resorcinol core.

Its unique symmetry and electronic distribution make it a critical intermediate in the total

synthesis of fungal natural products (e.g., sorbicillinoids) and a substrate for Friedel-Crafts

acylations where steric control is paramount.

Physicochemical Profile
The compound exhibits distinct spectroscopic signatures due to its

molecular symmetry (plane passing through C2 and C5).
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Property Value Notes

Appearance
White crystalline solid or

colorless oil
Solidifies on standing

Melting Point 49–50 °C Lit.[2][3] value [1]

Boiling Point 105 °C (at 10 Torr) [1]

Solubility
Soluble in CHCl₃, Acetone,

THF, EtOAc
Insoluble in water

¹H NMR (CDCl₃)

2.11 (s, 3H, C5-Me), 2.38 (s,

3H, C2-Me), 3.79 (s, 6H, 2

OMe), 6.34 (s, 2H, Ar-H)

Diagnostic: Two distinct methyl

singlets; one equivalent

aromatic signal [1]

¹³C NMR
Distinct signals for C2 vs C5

methyls

Shifts reflect shielding by

ortho-methoxy groups

Synthetic Methodology
The most robust route to CAS 21390-25-0 is the exhaustive methylation of 2,5-

dimethylresorcinol. This approach ensures complete functionalization of the phenolic hydroxyls.

Protocol: Methylation of 2,5-Dimethylresorcinol
Reaction Type: Williamson Ether Synthesis Scale: Gram-scale (scalable to >10g)

Reagents:

Precursor: 2,5-Dimethylresorcinol (1.0 equiv)

Alkylating Agent: Methyl Iodide (MeI) or Dimethyl Sulfate (DMS) (2.5–3.0 equiv)

Base: Potassium Carbonate (K₂CO₃) (anhydrous, 3.0 equiv)

Solvent: Acetone (reagent grade) or DMF (for faster kinetics)

Step-by-Step Workflow:
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Setup: Charge a round-bottom flask with 2,5-dimethylresorcinol and anhydrous acetone (0.5

M concentration).

Deprotonation: Add K₂CO₃ in a single portion. Stir at room temperature for 15 minutes to

initiate phenoxide formation.

Addition: Add Methyl Iodide dropwise via a pressure-equalizing addition funnel to control the

exotherm.

Reflux: Heat the mixture to reflux (approx. 60 °C) for 12–18 hours. Monitor by TLC

(Hexane/EtOAc 8:1) for the disappearance of the mono-methylated intermediate.

Workup:

Cool to room temperature.[4]

Filter off inorganic salts (KI/K₂CO₃).

Concentrate the filtrate under reduced pressure to yield a crude oil/solid.

Purification: Recrystallize from cold hexane or perform vacuum distillation (bp 105 °C @ 10

Torr) to obtain the pure product as white crystals/needles.
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Figure 1: Synthetic pathway from 2,5-dimethylresorcinol via Williamson ether synthesis.

Key Applications in Research
Precursor for Sorbicillinoid Natural Products
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The primary high-value application of CAS 21390-25-0 is as a starting material for the total

synthesis of sorbicillinoids, a class of fungal polyketides with hexaketide scaffolds.

Mechanism: The electron-rich nucleus undergoes regioselective Friedel-Crafts acylation.

Regioselectivity: The C4/C6 positions are activated by the ortho/para-methoxy groups but

sterically accessible. Acylation typically occurs here to introduce the polyketide side chain.

Example: Synthesis of Trichodimerol or Sorbicillin analogues often begins with the acylation

of this dimeric ether followed by demethylation [2].

Electrophilic Aromatic Substitution (EAS) Probe
Due to its high electron density and specific steric crowding (methyl at C2 between two

methoxys), this molecule serves as a probe for testing the steric tolerance of new electrophiles

or catalysts in EAS reactions.

Reactivity: The C4 position is the primary site for electrophilic attack (nitration, halogenation,

formylation).

Formylation: Vilsmeier-Haack reaction yields 2,4-dimethoxy-3,6-dimethylbenzaldehyde (or

isomer depending on conditions), a precursor for polymethine dyes.

NMR Standard for Steric Shielding
The compound is used in spectroscopic studies to demonstrate the "ortho effect" and steric

inhibition of resonance. The C2-methyl group is sterically locked between two methoxy groups,

often resulting in distinct chemical shifts compared to the unhindered C5-methyl group.

Handling & Safety Protocols
Signal Word:WARNING Hazard Statements: H315 (Causes skin irritation), H319 (Causes

serious eye irritation).
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Parameter Protocol

Storage

Store in a cool, dry place (2–8 °C

recommended) under inert atmosphere

(Argon/N₂) to prevent slow oxidation or

discoloration.

PPE

Nitrile gloves (0.11 mm), safety goggles, and lab

coat. Use a fume hood during synthesis due to

the volatility of Methyl Iodide.

Spill Cleanup
Adsorb with inert material (vermiculite/sand). Do

not flush into surface water.

Incompatibility
Strong oxidizing agents (risk of quinone

formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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